molecular formula C10H9BrCl2O2 B8570962 Methyl 2-bromo-3-(2,3-dichlorophenyl)propionate

Methyl 2-bromo-3-(2,3-dichlorophenyl)propionate

Cat. No.: B8570962
M. Wt: 311.98 g/mol
InChI Key: NAPUVJXQQMRTJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-bromo-3-(2,3-dichlorophenyl)propionate is a useful research compound. Its molecular formula is C10H9BrCl2O2 and its molecular weight is 311.98 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9BrCl2O2

Molecular Weight

311.98 g/mol

IUPAC Name

methyl 2-bromo-3-(2,3-dichlorophenyl)propanoate

InChI

InChI=1S/C10H9BrCl2O2/c1-15-10(14)7(11)5-6-3-2-4-8(12)9(6)13/h2-4,7H,5H2,1H3

InChI Key

NAPUVJXQQMRTJL-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(CC1=C(C(=CC=C1)Cl)Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

8.1 g of 2,3-Dichloroaniline (0.05 mole) in acetone (100 ml.) and concentrated hydrobromic acid (16 ml.) was stirred at -5° C. and treated with a solution of 4.2 g. of sodium nitrite (0.06 mole) in water (10 ml.). Methyl acrylate (0.5 mole) (43 g.) and cuprous bromide (100 mg.) were then added at 0° C. The reaction temperature was kept below 15° C. until nitrogen evolution ceased and then stirred at 25° C. for thirty minutes. The reaction mixture was poured into water and extracted with benzene which was dried over sodium sulfate and evaporated to give methyl 2-bromo-3-(2,3-dichlorophenyl)propionate. The propionate, 156 g. (0.5 mole) was dissolved in glacial acetic acid (1 l.) and stirred. Zinc dust 65 g. (1 mole) was added in portions and the mixture was stirred for one hour, filtered and evaporated to give methyl 3-(2,3-dichlorophenyl)propionate.
Quantity
8.1 g
Type
reactant
Reaction Step One
Quantity
16 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0.06 mol
Type
reactant
Reaction Step Two
Quantity
43 g
Type
reactant
Reaction Step Three
[Compound]
Name
cuprous bromide
Quantity
100 mg
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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